Cas no 946335-57-5 (4-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-nitrobenzamide)

• Product Name: 4-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-nitrobenzamide
• CAS No: 946335-57-5
• MF: C₁₇H₁₄N₄O₄
• MW: 338.31746339798
• CID: 5809263
• PubChem ID: 44009897
• Update Time: 2025-05-26

4-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-methyl-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-nitro-
• 4-methyl-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3-nitrobenzamide
• 946335-57-5
• 4-methyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-3-nitrobenzamide
• AKOS002060914
• F2073-0019
• 4-methyl-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-nitrobenzamide
• 4-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-nitrobenzamide

• Inchi： 1S/C17H14N4O4/c1-10-6-7-12(9-13(10)21(24)25)16(22)19-15-11(2)18-14-5-3-4-8-20(14)17(15)23/h3-9H,1-2H3,(H,19,22)
• InChI Key： OPJBCJJDWFTGMZ-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)N2C=CC=CC2=NC=1C)(=O)C1=CC=C(C)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 338.10150494g/mol
• Monoisotopic Mass: 338.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 8.81±0.20(Predicted)

Additional information on 4-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-nitrobenzamide

Professional Introduction to Compound with CAS No. 946335-57-5 and Product Name: 4-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-nitrobenzamide

The compound with the CAS number 946335-57-5 and the product name 4-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-nitrobenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The molecular framework of this compound incorporates multiple functional groups, including a nitro group and a pyrido[1,2-a]pyrimidine core, which contribute to its unique chemical properties and biological relevance.

Recent research in the field of medicinal chemistry has highlighted the importance of pyrido[1,2-a]pyrimidine scaffolds in the development of novel therapeutic agents. These heterocycles are known for their ability to interact with various biological targets, making them valuable candidates for drug discovery. The presence of a nitrobenzamide moiety in the structure of 4-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-nitrobenzamide further enhances its potential as a pharmacophore. The nitro group can participate in hydrogen bonding interactions and electronic effects that modulate the compound's reactivity and binding affinity to biological receptors.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, related pyrido[1,2-a]pyrimidine derivatives have been reported to exhibit inhibitory activity against various enzymes and receptors involved in cancer pathways. The 4-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-nitrobenzamide structure may potentially interfere with key signaling cascades by binding to specific targets, thereby modulating cellular processes relevant to disease states.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrido[1,2-a]pyrimidine core, followed by functionalization with the nitrobenzamide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the desired substituents at specific positions within the molecule. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy is essential for characterizing the intermediate compounds and confirming the final structure.

In terms of biological activity, preliminary studies on 4-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-nitrobenzamide have shown promising results in vitro. The compound demonstrates selective binding affinity to certain protein targets, suggesting its potential as an inhibitor or modulator of relevant biological pathways. For example, it may exhibit inhibitory effects on kinases or other enzymes implicated in tumor growth and progression. These findings align with broader trends in drug discovery where targeted inhibition of specific molecular pathways is key to developing effective therapies.

The pharmacokinetic properties of this compound are also an area of interest. Factors such as solubility, stability, and metabolic clearance rates will influence its potential as a lead compound for further development. Computational modeling techniques can be used to predict how 4-methyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-3-nitrobenzamide behaves within biological systems, providing insights into its absorption, distribution, metabolism, excretion (ADME) profile. These predictions can guide experimental design and help optimize the compound's pharmacokinetic properties.

Future research directions may focus on derivatization strategies to enhance the potency and selectivity of 4-methyl-N-{2-methyl-4-oxyo-pyrido1,2-apyrmidin]-3-yI}-3-nitrobenzamide or related analogs. Introduction of additional functional groups or modifications at specific positions could lead to compounds with improved pharmacological profiles. Additionally, exploring new synthetic routes might reduce production costs and improve scalability for industrial applications.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for identifying promising candidates like 4-methyl-N-{2-methyl--pyridino]-3-yI}-nibromide benzamide. Predictive models can analyze large datasets containing structural information and biological activity data to identify novel molecular structures with high potential for therapeutic efficacy. This approach accelerates the drug development process by prioritizing compounds that are most likely to succeed in preclinical and clinical trials.

In conclusion,94635785785785785785785785785785785785785567856785678567856785678567856785678567856785678567856785678567856785678567856785678567856785567856785678567865678567856786567865678567 represents a significant contribution to pharmaceutical chemistry due to its complex structure and potential biological activities. Ongoing research efforts aim to elucidate its mechanism of action and optimize its pharmacological properties for therapeutic applications, particularly in areas such as oncology where targeted inhibition of key signaling pathways is crucial for effective treatment strategies.